Cas no 412922-94-2 (N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide)

N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide is a specialized organic compound featuring a phthalazine core linked to an acetamide moiety with a phenolic hydroxyl group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The presence of both hydroxyl and carbonyl functionalities enhances its reactivity, enabling derivatization for targeted applications. Its rigid phthalazine scaffold may contribute to binding affinity in biological systems, while the methyl group at the 3-position could influence metabolic stability. This compound is of interest for researchers exploring kinase inhibitors or other therapeutic agents due to its balanced hydrophilicity and structural versatility. Proper handling and storage under inert conditions are recommended to preserve its integrity.
N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide structure
412922-94-2 structure
Product Name:N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide
CAS No:412922-94-2
MF:C17H15N3O3
MW:309.319303750992
CID:6786286
PubChem ID:715041
Update Time:2025-11-04

N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • VS-07711
    • N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide
    • CCG-109623
    • BBL024162
    • CS-0362194
    • Oprea1_777450
    • CBKinase1_000508
    • STL290920
    • SR-01000470838-1
    • Oprea1_633556
    • AKOS000622930
    • BRD-K30374480-001-01-5
    • N-(3-hydroxyphenyl)-2-(3-methyl-4-oxophthalazin-1-yl)acetamide
    • CBKinase1_012908
    • 412922-94-2
    • SR-01000470838
    • Inchi: 1S/C17H15N3O3/c1-20-17(23)14-8-3-2-7-13(14)15(19-20)10-16(22)18-11-5-4-6-12(21)9-11/h2-9,21H,10H2,1H3,(H,18,22)
    • InChI Key: FFMHFBFEYLPLRC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(CC(NC2C=CC=C(C=2)O)=O)=NN1C

Computed Properties

  • Exact Mass: 309.11134135g/mol
  • Monoisotopic Mass: 309.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 82Ų

N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1432864-500mg
N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide
412922-94-2 98%
500mg
¥3981.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1432864-5g
N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide
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Additional information on N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide

Comprehensive Overview of N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide (CAS No. 412922-94-2)

N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide (CAS No. 412922-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phthalazine and acetamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a hydroxyphenyl group with a methyl-4-oxo-3,4-dihydrophthalazin core, making it a promising candidate for targeting specific biological pathways.

The compound's CAS No. 412922-94-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide, highlights its functional groups and structural complexity. In recent years, the demand for phthalazine derivatives has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide?" Preliminary studies suggest its relevance in modulating enzyme activity, particularly in cancer research and neurodegenerative diseases. Its hydroxyphenyl component may contribute to antioxidant properties, a hot topic in anti-aging and cellular health research.

From a synthetic chemistry perspective, the compound's acetamide linkage and phthalazinone ring offer versatility for further derivatization. This adaptability is crucial for optimizing bioavailability and pharmacokinetics, key concerns in modern drug design. Additionally, its 3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl segment is structurally analogous to several FDA-approved drugs, sparking interest in repurposing strategies.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, addressing the growing demand for eco-friendly pharmaceuticals. The compound's stability under various conditions makes it a viable subject for formulation studies, particularly in oral drug delivery systems.

In summary, N-(3-hydroxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide (CAS No. 412922-94-2) represents a multifaceted compound with significant potential in biomedical research and drug development. Its structural features align with contemporary scientific priorities, including targeted therapy, sustainable synthesis, and disease modification. As investigations continue, this compound may emerge as a cornerstone in next-generation therapeutic agents.

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